Cas no 1118-68-9 (2-(dimethylamino)acetic acid)
2-(Dimethylamino)acetic acid is a versatile organic compound characterized by its tertiary amine and carboxylic acid functional groups. This bifunctional structure makes it valuable as a building block in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its dimethylamino group enhances solubility in polar solvents, while the carboxylic acid moiety allows for further derivatization via esterification, amidation, or salt formation. The compound is also employed as a precursor for betaine-type surfactants and zwitterionic compounds. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its utility in both academic and industrial applications.
2-(dimethylamino)acetic acid structure
Product Name:2-(dimethylamino)acetic acid
CAS No:1118-68-9
MF:C4H9NO2
MW:103.119761228561
MDL:MFCD00004283
CID:40772
PubChem ID:87559938
Update Time:2025-06-07
2-(dimethylamino)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethylglycine
- (Dimethylamino)acetic acid
- 2-(Dimethylamino)acetic acid
- dimethylaminoacetic acid
- DIMETHYLGLYCINE
- DMG
- Glycine,N,N-dimethyl
- N,N-dimethylaminoacetic acid
- n,n-dimethyl-glycin
- N,N-dimethyl-glycine
- N,N-Dimthylglycine
- N-DiMethylglycine
- n-methylsarcosine
- RARECHEM AL BO 0104
- glycine, N,N-dimethyl-
- N,N-Dimethyl Glycine
- 7797M4CPPA
- FFDGPVCHZBVARC-UHFFFAOYSA-N
- dimethyl glycine
- N,N-dimethylglycin
- N,N-dimethyglycine
- N,N dimethylglycine
- n,n,-dimethylglycine
- N, N-dimethylglycine
- N,N dimethyl glyci
- N,N-DIMETHYLGLYCINE [MI]
- 780741-89-1
- 2-dimethylaminoacetic acid
- (Dimethylamino)acetic acid #
- CHEMBL1232274
- MFCD00004283
- 2-(Dimethylamino)acetate
- 3C95768C-C28C-4AF9-A119-01AC8F0B963B
- CHEBI:17724
- AKOS003590893
- C01026
- 4-04-00-02365 (Beilstein Handbook Reference)
- N,N-Dimethylaminoacetate
- 2-(dimethylammonio)acetate
- DB02083
- N,-N-dimethyl glycine
- D3585
- N,N-DIMETHYLGLYCINE [WHO-DD]
- N,N-Dimethylglycine, for HPLC derivatization, >=99% (NT)
- dimethylamino-acetic acid
- STR05828
- BRN 1700261
- SY001194
- N,N dimethyl glycine
- Z235580496
- 2-(dimethylamino)aceticacid
- UNII-7797M4CPPA
- SCHEMBL21778
- DTXSID6074336
- CS-D1391
- Q4369
- NS00014879
- N-Methylsarcosine N,N-dimethyl-Glycine
- N,N-Dimethylglycine, puriss., >=99.0% (NT)
- InChI=1/C4H9NO2/c1-5(2)3-4(6)7/h3H2,1-2H3,(H,6,7
- Q-201431
- HY-Y0511
- SCHEMBL8125857
- N, N-dimethyl glycine
- EN300-66975
- AM20080064
- A802428
- Dimethylglycine Powder
- BP-10272
- EINECS 214-267-8
- bmse000241
- (Dimethylamino)acetate
- s6056
- NCGC00532505-01
- FT-0629542
- N,N-Dimethylglycine, >=99%
- dimethylamino acetic acid
- 1118-68-9
- 2491-06-7
- STL138371
- DB-041016
- FD39268
- 214-267-8
- 2-(dimethylamino)acetic acid
-
- MDL： MFCD00004283
- Inchi： 1S/C4H9NO2/c1-5(2)3-4(6)7/h3H2,1-2H3,(H,6,7)
- InChI Key： FFDGPVCHZBVARC-UHFFFAOYSA-N
- SMILES： OC(CN(C)C)=O
- BRN： 1700261
Computed Properties
- Exact Mass: 103.06300
- Monoisotopic Mass: 103.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.9
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: White crystal.
- Density: 1 g/cm3
- Melting Point: 178-182 °C (lit.)
- Boiling Point: 175.2°C at 760 mmHg
- Flash Point: 59.8℃
- Refractive Index: 1.4674 (estimate)
- Water Partition Coefficient: dissolution
- PSA: 40.54000
- LogP: -0.36740
- Solubility: dissolve in water
- pka: 9.89(at 25℃)
- Merck: 3244
- Sensitiveness: Hygroscopic
2-(dimethylamino)acetic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264-P270-P301+P312+P330-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：3
- RTECS：MB9865000
-
Hazardous Material Identification：
- Risk Phrases：R22
- Safety Term：S24/25
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
2-(dimethylamino)acetic acid Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
2-(dimethylamino)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044353-5g |
N,N-Dimethylglycine |
1118-68-9 | 98% | 5g |
￡18.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 212886-1G |
N,N-Dimethylglycine, 97% |
1118-68-9 | 97% | 1G |
￥ 66 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 212886-5G |
N,N-Dimethylglycine, 97% |
1118-68-9 | 97% | 5G |
￥ 99 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 212886-25G |
N,N-Dimethylglycine, 97% |
1118-68-9 | 97% | 25G |
￥ 397 | 2022-04-26 | |
| TRC | D473080-2.5g |
N,N-Dimethylglycine |
1118-68-9 | 2.5g |
$ 153.00 | 2023-09-07 | ||
| TRC | D473080-25g |
N,N-Dimethylglycine |
1118-68-9 | 25g |
$ 312.00 | 2023-09-07 | ||
| TRC | D473080-100g |
N,N-Dimethylglycine |
1118-68-9 | 100g |
$ 839.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3585-25g |
2-(dimethylamino)acetic acid |
1118-68-9 | 98.0%(T) | 25g |
￥1390.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3585-5g |
2-(dimethylamino)acetic acid |
1118-68-9 | 98.0%(T) | 5g |
￥490.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D439A-500g |
2-(dimethylamino)acetic acid |
1118-68-9 | 98% | 500g |
￥594.0 | 2022-05-30 |
2-(dimethylamino)acetic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1118-68-9)N，N-Dimethylglycine
Order Number:LE14980;LE1399;LE7218170
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
2-(dimethylamino)acetic acid Related Literature
-
E. A. Kapustin,V. S. Minkov,E. V. Boldyreva CrystEngComm 2014 16 10165
-
Dawei Ma,Feng Liu Chem. Commun. 2004 1934
-
E. M. Neeman,I. León,E. R. Alonso,L. Kolesniková,S. Mata,J. L. Alonso Phys. Chem. Chem. Phys. 2018 20 29159
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Darío Barreiro-Lage,Chiara Nicolafrancesco,Jaroslav Ko?i?ek,Alberto Luna,Janina Kopyra,Manuel Alcamí,Bernd A. Huber,Fernando Martín,Alicja Domaracka,Patrick Rousseau,Sergio Díaz-Tendero Phys. Chem. Chem. Phys. 2022 24 941
-
Marco Bortoluzzi,Giulio Bresciani,Fabio Marchetti,Guido Pampaloni,Stefano Zacchini Dalton Trans. 2015 44 10030
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1118-68-9)N，N-Dimethylglycine
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry